Cas no 491-38-3 (Chromone)

Chromone Properties

Names and Identifiers

• 4H-Chromen-4-one
• benzo-γ-pyrone
• 1-BENZOPYRAN-4(4H)-ONE
• 4H-1-Benzopyran-4-one
• chromen-4-one
• CHROMONE
• 1,4-benopyrone
• 1,4-benzopyrone
• 1-Benzopyran-4-one
• 4-Chromone
• 4-oxo-4H-1-benzopyran
• benzopyran-4-one
• 2,3-Benzo-4-pyrone
• Benzo-gama-pyrone
• Benzo-gamma-pyrone
• 4H-Benzo(b)pyran-4-one
• OTAFHZMPRISVEM-UHFFFAOYSA-N
• 20C556MJ76
• 4-chromenone
• Benz-g-pyrone
• chromone, 12
• Chromone, 99%
• Benzo-.gamma.-pyrone
• 3-dihydrochromen-4-one
• 4H-Chromen-4-one #
• MLS002473394
• 5-1
• +Expand

• MDL： MFCD00024064
• InChIKey： OTAFHZMPRISVEM-UHFFFAOYSA-N
• Inchi： 1S/C9H6O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-6H
• SMILES： O1C([H])=C([H])C(C2=C([H])C([H])=C([H])C([H])=C12)=O
• BRN： 0114087

Computed Properties

• Exact Mass: 146.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 146.036779
• Heavy Atom Count: 11
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.79300
• PSA: 30.21000
• Refractive Index: 1.5100 (estimate)
• Boiling Point: 239°C at 760 mmHg
• Melting Point: 55-60 °C (lit.)
• Flash Point: 107 ºC
• Color/Form: Not determined
• Solubility: Slightly soluble in water, soluble in ethanol \ ether \ benzene \ chloroform
• Density: 1.248

Chromone Security Information

• RTECS：GB7887000
• WGK Germany：3
• Safety Instruction： S36/37/39-S26
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 22
• Signal Word：Warning

Chromone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%